Cas no 1272756-12-3 (2-(Carboxymethoxy)-4-fluorobenzoic Acid)

• Product Name: 2-(Carboxymethoxy)-4-fluorobenzoic Acid
• CAS No: 1272756-12-3
• MF: C₉H₇FO₅
• MW: 214.147286653519
• MDL: MFCD18651703
• CID: 1056510
• PubChem ID: 71432791
• Update Time: 2025-05-21

2-(Carboxymethoxy)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxymethoxy)-4-fluorobenzoic acid
• C9H7FO5
• 5267AJ
• TRA0059926
• 2-(Carboxymethoxy)-4-fluorobenzoicAcid
• SY012810
• AX8268674
• AB0065975
• Benzoic acid, 2-(carboxymethoxy)-4-fluoro-
• A889240
• AKOS022183184
• XAC75612
• CS-0157069
• 1272756-12-3
• AS-32047
• EN300-1627793
• DB-020653
• DTXSID201268299
• MFCD18651703
• 2-(Carboxymethoxy)-4-fluorobenzoic Acid

• MDL： MFCD18651703
• Inchi： 1S/C9H7FO5/c10-5-1-2-6(9(13)14)7(3-5)15-4-8(11)12/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： ZPFRPPABXMLDLB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)OCC(=O)O

Computed Properties

• Exact Mass: 214.02800
• Monoisotopic Mass: 214.02775148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8

Experimental Properties

• PSA: 83.83000
• LogP: 0.98730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(Carboxymethoxy)-4-fluorobenzoic Acid

2-(Carboxymethoxy)-4-fluorobenzoic Acid: An Overview of Its Properties, Applications, and Recent Research Advances

2-(Carboxymethoxy)-4-fluorobenzoic Acid (CAS No. 1272756-12-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, characterized by its carboxymethoxy and fluorine substituents, exhibits a range of properties that make it valuable for various applications, including drug discovery, materials science, and analytical chemistry.

The molecular formula of 2-(Carboxymethoxy)-4-fluorobenzoic Acid is C₉H₇FNaO₄, and its molecular weight is approximately 218.14 g/mol. The presence of the carboxylic acid group and the fluorine atom imparts specific chemical and physical properties to the molecule. For instance, the carboxylic acid group enhances the compound's solubility in polar solvents and its ability to form hydrogen bonds, while the fluorine atom contributes to its electronic and steric properties.

In terms of its physical properties, 2-(Carboxymethoxy)-4-fluorobenzoic Acid is a white crystalline solid at room temperature. It has a melting point of around 180-185°C and is soluble in water, ethanol, and other polar solvents. These properties make it suitable for use in various chemical reactions and analytical techniques.

The synthesis of 2-(Carboxymethoxy)-4-fluorobenzoic Acid can be achieved through several methods. One common approach involves the esterification of 4-fluorobenzaldehyde with glycolic acid followed by hydrolysis to form the carboxylic acid. Another method involves the reaction of 4-fluorophenylacetic acid with chloromethyl methyl ether in the presence of a base, followed by hydrolysis to yield the desired product. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In the realm of pharmaceutical research, 2-(Carboxymethoxy)-4-fluorobenzoic Acid has shown promise as a potential lead compound for drug development. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. Recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC). These enzymes play crucial roles in lipid metabolism and are implicated in diseases such as obesity, diabetes, and cancer.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the inhibitory activity of 2-(Carboxymethoxy)-4-fluorobenzoic Acid against FAS. The results demonstrated that this compound effectively inhibited FAS activity in vitro with an IC₅₀ value of 1.5 μM. Furthermore, in cellular assays, it showed selective toxicity towards cancer cells over normal cells, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, 2-(Carboxymethoxy)-4-fluorobenzoic Acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for coordination chemistry. Researchers have utilized this property to develop novel metal-organic frameworks (MOFs) with tunable porosity and functionality. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

In analytical chemistry, 2-(Carboxymethoxy)-4-fluorobenzoic Acid serves as a useful reference standard for chromatographic analyses. Its distinct chemical structure allows for reliable detection and quantification using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This makes it an essential tool for quality control in pharmaceutical manufacturing and environmental monitoring.

The environmental impact of 2-(Carboxymethoxy)-4-fluorobenzoic Acid is another area of interest. Studies have shown that this compound is biodegradable under aerobic conditions but may persist in anaerobic environments. Therefore, proper disposal methods are recommended to minimize any potential environmental risks.

In conclusion, 2-(Carboxymethoxy)-4-fluorobenzoic Acid (CAS No. 1272756-12-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it suitable for drug discovery, materials science, and analytical chemistry. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.